Cas no 661459-03-6 ((2S)-1-tert-butoxycarbonyl-4-methyl-piperidine-2-carboxylic acid)

• Product Name: (2S)-1-tert-butoxycarbonyl-4-methyl-piperidine-2-carboxylic acid
• CAS No: 661459-03-6
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 1704727
• PubChem ID: 14482389
• Update Time: 2025-04-21

(2S)-1-tert-butoxycarbonyl-4-methyl-piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Piperidinedicarboxylic acid, 4-methyl-, 1-(1,1-dimethylethyl) ester,(2S)-
• 4-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid
• 4-METHYL-PIPERIDINE-1,2-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER
• (2S)-1-tert-butoxycarbonyl-4-methyl-piperidine-2-carboxylic acid
• 187752-72-3
• SB33860
• 1821781-02-5
• SB34665
• 154002-73-0
• cis-1-(tert-Butoxycarbonyl)-4-methylpiperidine-2-carboxylic acid
• N-Boc-4-methyl-pipecolinic acid
• SB34509
• LTNNUMKAWAGPIS-UHFFFAOYSA-N
• SB35450
• (2R,4S)-N-Boc-4-methyl-pipecolinicacid
• 182509-19-9
• AKOS026739789
• CS-0309056
• 1262408-54-7
• AB19379
• AM805608
• DB-336880
• 4-Methyl-piperidine-1,2-dicarboxylic acid 1-t-butyl ester
• 1,2-PIPERIDINEDICARBOXYLIC ACID, 4-METHYL-, 1-(1,1-DIMETHYLETHYL) ESTER,(2R,4R)-
• 1-(TERT-BUTOXYCARBONYL)-4-METHYLPIPERIDINE-2-CARBOXYLIC ACID
• SB34511
• AS-54802
• 661459-03-6
• Trans-1-[(tert-butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid
• (2S,4R)-N-Boc-4-methyl-pipecolinic acid
• (2R,4R)-1-[(tert-Butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid
• 1821774-16-6
• W10204
• SB32440
• EN300-154249
• DTXSID10560842
• MFCD10688357
• SCHEMBL58198
• 1-[(tert-butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid
• (2S,4S)-N-Boc-4-methyl-pipecolinicacid
• 1-(1,1-Dimethylethyl) 4-methyl-1,2-piperidinedicarboxylate
• 1,2-Piperidinedicarboxylic acid, 4-methyl-, 1-(1,1-dimethylethyl) ester,(2R,4R)-rel-
• 1-(TERT-BUTOXYCARBONYL)-4-METHYLPIPERIDINE-2-CARBOXYLICACID
• 1-[(tert-butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid, Mixture of diastereomers

• Inchi： 1S/C12H21NO4/c1-8-5-6-13(9(7-8)10(14)15)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)
• InChI Key： LTNNUMKAWAGPIS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C)CC1C(=O)O)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives